N-benzyl-5-methyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: N-benzyl-5-methyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H11N3S/c1-8-12-13-10(14-8)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,11,13)
• InChI Key: NZKFOTZQIJUAHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NCC2=CC=CC=C2
• Molecular Formula: C10H11N3S
• DSSTOX Substance ID: DTXSID10424218
• Molecular Weight: 205.28 g/mol
• CAS RN: 50591-78-1

Description

“N-benzyl-5-methyl-1,3,4-thiadiazol-2-amine” is a chemical compound with the linear formula C10H11N3S. It has a molecular weight of 205.28. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

A new one-pot method has been introduced for the synthesis of symmetrical primary, secondary, and tertiary alkyl amines from alkyl halides and 5-methyl-1,3,4-thiadiazole-2-amine as a nitrogen-transfer reagent. This method has been successful in preparing all three types of amines after changing the ratio of substrates and base control. The process operates under normal atmospheric conditions and yields excellent results under mild reaction conditions.

Chemical Reactions Analysis

The compound has been used in the synthesis of symmetric amines by domino reactions of 5-methyl-1,3,4-thiadiazole-2-amine, a new nitrogen atom donor, and alkyl halides. This method traditionally includes N-alkylation of amines with alkyl halides.

Physical And Chemical Properties Analysis

“N-benzyl-5-methyl-1,3,4-thiadiazol-2-amine” has a molecular weight of 205.28. More detailed physical and chemical properties are not available in the retrieved papers.

Synthesis routes and methods

Procedure details

2-Amino-5-methyl-1,3,4-thiadiazole (23 g, 0.2 mole) and benzaldehyde (29.6 ml, 0.3 mole) were refluxed together in ethanol (200 ml) for 11/2 hours. The solution was cooled to room temperature and sodium borohydride (11.35 g, 0.3 mole) added over 5 to 10 minutes. The mixture was refluxed for 4 hours, treated with further sodium borohydride (5 g) and refluxed overnight. The ethanol was evaporated off, the residue treated with water and extracted with ether. The ether extract was dried over sodium sulphate, filtered and evaporated to leave an oil which solidified. This solid was triturated with ether, filtered, washed with light petroleum (b.p. 40°-60° C.) and again triturated with ether and filtered to give N-(5-methyl-1,3,4-thiadiazol-2-yl)-benzylamine (30.95 g), which on recrystallisation from ether had m.p. 140° C.